Gyrophoric acid Gyrophoric acid
Brand Name: Vulcanchem
CAS No.: 548-89-0
VCID: VC0016781
InChI: InChI=1S/C24H20O10/c1-10-4-13(25)7-16(26)20(10)23(31)34-15-6-12(3)21(18(28)9-15)24(32)33-14-5-11(2)19(22(29)30)17(27)8-14/h4-9,25-28H,1-3H3,(H,29,30)
SMILES: CC1=CC(=CC(=C1C(=O)OC2=CC(=C(C(=C2)C)C(=O)OC3=CC(=C(C(=C3)C)C(=O)O)O)O)O)O
Molecular Formula: C24H20O10
Molecular Weight: 468.4 g/mol

Gyrophoric acid

CAS No.: 548-89-0

VCID: VC0016781

Molecular Formula: C24H20O10

Molecular Weight: 468.4 g/mol

* For research use only. Not for human or veterinary use.

Gyrophoric acid - 548-89-0

Description

Gyrophoric acid is a polyphenolic depside commonly found as a secondary metabolite in various lichen species, including those within the Umbilicaria genus . Characterized by three monocyclic aromatic rings, this compound exhibits antioxidant properties due to its ability to scavenge free radicals . Its versatile biochemical nature, stemming from its aromatic rings and hydroxyl and methyl groups, allows it to interact with and potentially block active sites within different enzymes and receptors .

Research indicates that gyrophoric acid possesses several biological activities, including anticancer, anti-inflammatory, and antidiabetic effects . It can suppress mammalian cell cycle progression by blocking Topoisomerase 1 activity, leading to DNA strand breaks and activation of the p53/p21 DNA damage pathway . Studies have also shown that gyrophoric acid targets other enzymes, such as eukaryotic protein tyrosine phosphatases and metalloproteases . Its inhibitory effect on glycation further suggests potential benefits in managing diabetes and cardiovascular diseases . The DPPH radical scavenging activity has been observed with an IC50 value of 105.75 μg/ml .

Similar to gyrophoric acid, orsellinic acid shares a related chemical structure as a building block of gyrophoric acid . The therapeutic promise of gyrophoric acid and similar lichen-derived metabolites is associated with their chemical versatility as polyaromatic depsides with functional carboxyl and hydroxyl side-groups that may permit selective interactions with distinct enzymatic active sites . Given its diverse biological effects, gyrophoric acid is considered a promising lead compound for further drug development and therapeutic applications .

CAS No. 548-89-0
Product Name Gyrophoric acid
Molecular Formula C24H20O10
Molecular Weight 468.4 g/mol
IUPAC Name 4-[4-(2,4-dihydroxy-6-methylbenzoyl)oxy-2-hydroxy-6-methylbenzoyl]oxy-2-hydroxy-6-methylbenzoic acid
Standard InChI InChI=1S/C24H20O10/c1-10-4-13(25)7-16(26)20(10)23(31)34-15-6-12(3)21(18(28)9-15)24(32)33-14-5-11(2)19(22(29)30)17(27)8-14/h4-9,25-28H,1-3H3,(H,29,30)
Standard InChIKey ATQPZSQVWCPVGV-UHFFFAOYSA-N
SMILES CC1=CC(=CC(=C1C(=O)OC2=CC(=C(C(=C2)C)C(=O)OC3=CC(=C(C(=C3)C)C(=O)O)O)O)O)O
Canonical SMILES CC1=CC(=CC(=C1C(=O)OC2=CC(=C(C(=C2)C)C(=O)OC3=CC(=C(C(=C3)C)C(=O)O)O)O)O)O
Appearance Powder
Synonyms 4-(4-(2,4-dihydroxy-6-methylbenzoyl)oxy)-2-hydroxy-6-methylbenzoyl)oxy-2-hydroxy-6-methylbenzoic acid
gyrophoric acid
PubChem Compound 135728
Last Modified Sep 14 2023

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